Cas no 2172607-44-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-difluorobutanoic acid)
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-difluorobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-difluorobutanoic acid
- EN300-1488729
- 2172607-44-0
- 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-difluorobutanoic acid
-
- Inchi: 1S/C23H22F2N2O5/c24-20(25)12-19(22(29)30)27-21(28)10-5-11-26-23(31)32-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-10,18-20H,11-13H2,(H,26,31)(H,27,28)(H,29,30)/b10-5+
- InChI Key: YGSKXFAUKPSRBP-BJMVGYQFSA-N
- SMILES: FC(CC(C(=O)O)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F
Computed Properties
- Exact Mass: 444.14967813g/mol
- Monoisotopic Mass: 444.14967813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 105Ų
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-difluorobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1488729-0.05g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-difluorobutanoic acid |
2172607-44-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1488729-0.1g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-difluorobutanoic acid |
2172607-44-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1488729-0.25g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-difluorobutanoic acid |
2172607-44-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1488729-0.5g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-difluorobutanoic acid |
2172607-44-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1488729-1.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-difluorobutanoic acid |
2172607-44-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1488729-2.5g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-difluorobutanoic acid |
2172607-44-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1488729-5.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-difluorobutanoic acid |
2172607-44-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1488729-10.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-difluorobutanoic acid |
2172607-44-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1488729-50mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-difluorobutanoic acid |
2172607-44-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1488729-100mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-difluorobutanoic acid |
2172607-44-0 | 100mg |
$2963.0 | 2023-09-28 |
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-difluorobutanoic acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-difluorobutanoic acid
Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-difluorobutanoic Acid (CAS No. 2172607-44-0)
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-difluorobutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 2172607-44-0, is characterized by its intricate molecular structure, which includes a combination of fluorinated and fluorenyl substituents. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of extensive research and development.
The molecular framework of this compound encompasses several key functional groups that are of particular interest in medicinal chemistry. The presence of a fluorenylmethoxycarbonyl moiety suggests potential applications in the synthesis of peptide mimetics and protease inhibitors. Additionally, the amido and carboxylic acid functionalities provide opportunities for further derivatization, enabling the creation of novel derivatives with enhanced pharmacological profiles.
In recent years, there has been a growing interest in fluorinated compounds due to their improved metabolic stability, bioavailability, and binding affinity. The incorporation of two fluorine atoms at the 4,4-difluorobutanoic acid moiety in this compound is particularly noteworthy, as it may enhance its interactions with biological targets. This structural feature has been observed to enhance the potency and selectivity of various pharmaceutical agents, making it a valuable component in drug design.
Current research in the field of medicinal chemistry has highlighted the importance of fluorinated amino acids in the development of next-generation therapeutics. The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-difluorobutanoic acid exemplifies this trend by integrating multiple fluorinated and fluorenyl groups into a single molecular entity. Such compounds are being explored for their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorous biphasic systems, has been instrumental in achieving these objectives. These methods not only improve the efficiency of the synthesis but also minimize unwanted side reactions, leading to cleaner products.
One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of amide and carboxylic acid functionalities allows for further derivatization through techniques such as coupling reactions with amino acids or other biomolecules. This flexibility makes it an attractive candidate for designing novel drugs that can interact with specific biological pathways.
In academic research circles, this compound has been studied for its interactions with various enzymes and receptors. Preliminary studies have suggested that it may exhibit inhibitory effects on certain proteases and kinases, which are implicated in disease pathogenesis. These findings have prompted further investigation into its pharmacological properties and potential therapeutic applications.
The role of fluorine atoms in modulating drug properties cannot be overstated. In addition to enhancing metabolic stability, fluorine can also influence electronic distributions within the molecule, leading to improved binding affinities. The presence of two fluorine atoms in the 4,4-difluorobutanoic acid moiety is likely to contribute significantly to these effects, making this compound a promising candidate for drug development.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular modeling studies on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-difluorobutanoic acid have provided insights into its binding mode with potential target proteins. These insights are crucial for optimizing its structure and improving its pharmacological efficacy.
The future prospects for this compound are promising, with ongoing research aimed at exploring its full potential in drug discovery. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches, researchers hope to unlock new therapeutic possibilities for this innovative molecule.
In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-difluorobutanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new drugs. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.
2172607-44-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-difluorobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)